Cas no 1477978-93-0 (1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid)

1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid structure
1477978-93-0 structure
Product name:1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid
CAS No:1477978-93-0
MF:C14H19NO2
MW:233.30616402626
CID:5046572

1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid
    • 1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid
    • Inchi: 1S/C14H19NO2/c1-11(12-5-3-2-4-6-12)9-15-8-7-13(10-15)14(16)17/h2-6,11,13H,7-10H2,1H3,(H,16,17)
    • InChI Key: ZPHIYFCOLKZQEB-UHFFFAOYSA-N
    • SMILES: OC(C1CCN(CC(C)C2C=CC=CC=2)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 261
  • XLogP3: -0.1
  • Topological Polar Surface Area: 40.5

1-(2-Phenylpropyl)pyrrolidine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1907-3136-0.5g
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid
1477978-93-0 95%+
0.5g
$380.0 2023-09-07
TRC
P121596-100mg
1-(2-Phenylpropyl)pyrrolidine-3-carboxylic Acid
1477978-93-0
100mg
$ 95.00 2022-06-03
Life Chemicals
F1907-3136-10g
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid
1477978-93-0 95%+
10g
$1684.0 2023-09-07
Life Chemicals
F1907-3136-0.25g
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid
1477978-93-0 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-3136-5g
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid
1477978-93-0 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-3136-1g
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid
1477978-93-0 95%+
1g
$401.0 2023-09-07
TRC
P121596-500mg
1-(2-Phenylpropyl)pyrrolidine-3-carboxylic Acid
1477978-93-0
500mg
$ 365.00 2022-06-03
TRC
P121596-1g
1-(2-Phenylpropyl)pyrrolidine-3-carboxylic Acid
1477978-93-0
1g
$ 570.00 2022-06-03
Life Chemicals
F1907-3136-2.5g
1-(2-phenylpropyl)pyrrolidine-3-carboxylic acid
1477978-93-0 95%+
2.5g
$802.0 2023-09-07

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